2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine

• IUPAC Name: 2-benzyl-4-[[3-(pyrazol-1-ylmethyl)phenyl]methyl]morpholine
• InChI: InChI=1S/C22H25N3O/c1-2-6-19(7-3-1)15-22-18-24(12-13-26-22)16-20-8-4-9-21(14-20)17-25-11-5-10-23-25/h1-11,14,22H,12-13,15-18H2
• InChI Key: LOJZIKHMLGUMEM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC(=C2)CN3C=CC=N3)CC4=CC=CC=C4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives. It is a synthetic compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine has been studied extensively for its potential use in scientific research. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of depression, anxiety, and other neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also work by inhibiting the activity of certain enzymes, such as cyclooxygenase.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve mood, and reduce anxiety and depression. It has also been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine in lab experiments is its potent and specific activity. It has been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the function of these receptors. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when working with this compound.

Future Directions

There are a number of future directions for research on 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine. One area of interest is its potential use in the treatment of neurological disorders, such as epilepsy, depression, and anxiety. Another area of interest is its potential use as a tool for studying the function of certain receptors in the brain. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine involves the reaction between 4-(3-chlorobenzyl)morpholine and 1-(pyrazol-1-ylmethyl)benzene in the presence of a base. The reaction yields the desired compound, which can be purified using standard methods.